Cas no 127213-84-7 (1,3-Dioxolan-2-one,4,5-dichloro-, cis- (9CI))
127213-84-7 structure
Product Name:1,3-Dioxolan-2-one,4,5-dichloro-, cis- (9CI)
CAS No:127213-84-7
MF:C3H2Cl2O3
MW:156.952179431915
CID:103204
PubChem ID:25021515
Update Time:2025-04-18
1,3-Dioxolan-2-one,4,5-dichloro-, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolan-2-one,4,5-dichloro-, cis- (9CI)
- 1,3-Dioxolan-2-one,4,5-dichloro-,cis-(9CI)
- 127213-84-7
- (4S,5R)-4,5-dichloro-1,3-dioxolan-2-one
-
- Inchi: 1S/C3H2Cl2O3/c4-1-2(5)8-3(6)7-1/h1-2H/t1-,2+
- InChI Key: BETICXVUVYXEJX-XIXRPRMCSA-N
- SMILES: Cl[C@H]1[C@H](OC(=O)O1)Cl
Computed Properties
- Exact Mass: 155.93816
- Monoisotopic Mass: 155.9380993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
1,3-Dioxolan-2-one,4,5-dichloro-, cis- (9CI) Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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